Cas no 1805966-40-8 (6-(Aminomethyl)-3-hydroxy-2-nitro-4-(trifluoromethoxy)pyridine)

• Product Name: 6-(Aminomethyl)-3-hydroxy-2-nitro-4-(trifluoromethoxy)pyridine
• CAS No: 1805966-40-8
• MF: C₇H₆F₃N₃O₄
• MW: 253.135451793671
• CID: 4832790
• Update Time: 2025-06-14

6-(Aminomethyl)-3-hydroxy-2-nitro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-3-hydroxy-2-nitro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H6F3N3O4/c8-7(9,10)17-4-1-3(2-11)12-6(5(4)14)13(15)16/h1,14H,2,11H2
• InChI Key： HWUJLKHZZAXIAQ-UHFFFAOYSA-N
• SMILES： FC(OC1C(=C([N+](=O)[O-])N=C(CN)C=1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• XLogP3: 1.3
• Topological Polar Surface Area: 114

Additional information on 6-(Aminomethyl)-3-hydroxy-2-nitro-4-(trifluoromethoxy)pyridine

Research Briefing on 6-(Aminomethyl)-3-hydroxy-2-nitro-4-(trifluoromethoxy)pyridine (CAS: 1805966-40-8)

This research briefing provides an in-depth analysis of the latest advancements and findings related to the chemical compound 6-(Aminomethyl)-3-hydroxy-2-nitro-4-(trifluoromethoxy)pyridine (CAS: 1805966-40-8). This compound has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. The briefing synthesizes recent studies, highlighting key discoveries, methodologies, and implications for future research and drug development.

Recent studies have focused on the synthesis and characterization of 6-(Aminomethyl)-3-hydroxy-2-nitro-4-(trifluoromethoxy)pyridine, emphasizing its role as a versatile intermediate in the development of novel pharmaceuticals. The compound's trifluoromethoxy and nitro functional groups contribute to its reactivity and potential as a building block for more complex molecules. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its structure and purity, ensuring its suitability for further biological evaluation.

One of the most promising applications of this compound lies in its potential as a precursor for the development of antimicrobial agents. Preliminary in vitro studies have demonstrated its efficacy against a range of bacterial strains, including drug-resistant pathogens. The presence of the aminomethyl group has been particularly noted for its ability to enhance the compound's interaction with bacterial enzymes, thereby inhibiting their activity. These findings suggest that derivatives of 6-(Aminomethyl)-3-hydroxy-2-nitro-4-(trifluoromethoxy)pyridine could serve as a new class of antibiotics, addressing the growing issue of antimicrobial resistance.

In addition to its antimicrobial properties, recent research has explored the compound's potential in oncology. Studies have shown that it exhibits selective cytotoxicity against certain cancer cell lines, with minimal effects on healthy cells. The mechanism of action appears to involve the inhibition of key signaling pathways that are often dysregulated in cancer. Further investigations are underway to optimize the compound's pharmacokinetic properties and evaluate its efficacy in animal models, with the goal of advancing it to clinical trials.

The synthesis of 6-(Aminomethyl)-3-hydroxy-2-nitro-4-(trifluoromethoxy)pyridine has also been a focal point of recent research. Novel synthetic routes have been developed to improve yield and scalability, making it more accessible for large-scale production. Green chemistry approaches, such as the use of environmentally friendly solvents and catalysts, have been incorporated to minimize the environmental impact of its synthesis. These advancements are critical for ensuring the compound's viability as a pharmaceutical intermediate.

Despite these promising developments, challenges remain in the optimization of 6-(Aminomethyl)-3-hydroxy-2-nitro-4-(trifluoromethoxy)pyridine for therapeutic use. Issues such as solubility, stability, and bioavailability need to be addressed to enhance its clinical potential. Researchers are actively exploring structural modifications and formulation strategies to overcome these hurdles. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into practical applications.

In conclusion, 6-(Aminomethyl)-3-hydroxy-2-nitro-4-(trifluoromethoxy)pyridine (CAS: 1805966-40-8) represents a promising candidate for further development in the fields of antimicrobial and anticancer therapy. Its unique chemical properties and demonstrated biological activities underscore its potential as a valuable tool in drug discovery. Continued research and innovation will be essential to fully realize its therapeutic benefits and address the challenges associated with its development.